Cas no 1853030-21-3 (1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine)
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine
- 1853030-21-3
- EN300-804352
-
- Inchi: 1S/C12H21N3/c1-10(11-5-3-2-4-6-11)8-15-9-12(13)7-14-15/h7,9-11H,2-6,8,13H2,1H3
- InChI Key: PDSUEUPAUWGBKM-UHFFFAOYSA-N
- SMILES: N1(C=C(C=N1)N)CC(C)C1CCCCC1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 43.8Ų
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804352-1.0g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 1.0g |
$914.0 | 2024-05-21 | |
| Enamine | EN300-804352-0.05g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 0.05g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-804352-0.1g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 0.1g |
$804.0 | 2024-05-21 | |
| Enamine | EN300-804352-0.25g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 0.25g |
$840.0 | 2024-05-21 | |
| Enamine | EN300-804352-0.5g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 0.5g |
$877.0 | 2024-05-21 | |
| Enamine | EN300-804352-2.5g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 2.5g |
$1791.0 | 2024-05-21 | |
| Enamine | EN300-804352-5.0g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 5.0g |
$2650.0 | 2024-05-21 | |
| Enamine | EN300-804352-10.0g |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine |
1853030-21-3 | 95% | 10.0g |
$3929.0 | 2024-05-21 |
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine
1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine (CAS No. 1853030-21-3): A Comprehensive Overview
The compound 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine (CAS No. 1853030-21-3) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The CAS number 1853030-21-3 uniquely identifies this compound in chemical databases, ensuring its accurate reference in scientific literature and industrial applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield and purity of the compound but also reduce the environmental footprint of its production process. Researchers have demonstrated that the pyrazole ring in this molecule plays a pivotal role in modulating its pharmacokinetic properties, making it a promising candidate for drug development.
One of the most compelling aspects of 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine is its ability to exhibit selective biological activity. Studies conducted in vitro have shown that this compound demonstrates potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical trials have indicated that it possesses antioxidant properties, which could be harnessed to develop therapeutic agents for neurodegenerative diseases.
The structural integrity of CAS No. 1853030-21-3 is significantly influenced by the cyclohexane ring, which contributes to its stability and lipophilicity. This characteristic is crucial for optimizing drug delivery systems, as it enhances the compound's ability to cross biological membranes. Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures, further expanding its utility in medicinal chemistry.
In terms of environmental impact, 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine has been subjected to rigorous ecotoxicological assessments. These studies have revealed that the compound exhibits low toxicity towards aquatic organisms, aligning with current regulatory standards for eco-friendly chemical development. Such findings underscore its suitability for applications in sustainable pharmaceutical manufacturing.
Looking ahead, the future of CAS No. 1853030-21-3 appears bright, with ongoing research focusing on its potential as a lead compound for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for exploiting its unique properties. As the field of medicinal chemistry continues to evolve, compounds like 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine will undoubtedly play a pivotal role in shaping the next generation of drugs.
1853030-21-3 (1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)